6-Benzyl-2-(4-methylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-benzyl-2-[(4-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C23H23N3O2S.ClH/c1-15-7-9-17(10-8-15)22(28)25-23-20(21(24)27)18-11-12-26(14-19(18)29-23)13-16-5-3-2-4-6-16;/h2-10H,11-14H2,1H3,(H2,24,27)(H,25,28);1H
• InChI Key: YAZPXACQEHLMRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N.Cl
• Molecular Formula: C23H24ClN3O2S
• Molecular Weight: 442.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also contains a tetrahydrothieno ring, which is a five-membered ring with one sulfur atom and four carbon atoms. The benzyl group is a phenyl ring attached to a methylene (-CH2-) group. The carboxamide group (-CONH2) is a common functional group in bioactive molecules and drugs.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. The presence of the nitrogen in the pyridine ring and the sulfur in the tetrahydrothieno ring could potentially allow for interesting electronic properties and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the pyridine ring is known to undergo reactions at the nitrogen atom, while the carboxamide group can participate in various reactions involving the carbonyl group or the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many compounds with similar structures are used as pharmaceuticals and their mechanisms of action often involve interaction with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties are typically determined through experimental studies.

Future Directions

Future research could involve exploring the potential uses of this compound, particularly in the field of medicinal chemistry. This could involve studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.